Cas no 1379104-44-5 (Cyclobutanecarbonitrile, 1-(4-methoxyphenyl)-3-oxo-)
Cyclobutanecarbonitrile, 1-(4-methoxyphenyl)-3-oxo- Chemical and Physical Properties
Names and Identifiers
-
- Cyclobutanecarbonitrile, 1-(4-methoxyphenyl)-3-oxo-
- 1-(4-Methoxyphenyl)-3-oxocyclobutane-1-carbonitrile
- 1-(4-Methoxyphenyl)-3-oxocyclobutanecarbonitrile
- EN300-1858930
- AT41230
- SCHEMBL21874287
- 1379104-44-5
- AKOS014234006
- CS-0305076
-
- Inchi: 1S/C12H11NO2/c1-15-11-4-2-9(3-5-11)12(8-13)6-10(14)7-12/h2-5H,6-7H2,1H3
- InChI Key: ZHUHTQGLCQUQRN-UHFFFAOYSA-N
- SMILES: C1(C2=CC=C(OC)C=C2)(C#N)CC(=O)C1
Computed Properties
- Exact Mass: 201.078978594g/mol
- Monoisotopic Mass: 201.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 299
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 50.1Ų
Experimental Properties
- Density: 1.20±0.1 g/cm3(Predicted)
- Boiling Point: 388.9±42.0 °C(Predicted)
Cyclobutanecarbonitrile, 1-(4-methoxyphenyl)-3-oxo- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1858930-0.05g |
1-(4-methoxyphenyl)-3-oxocyclobutane-1-carbonitrile |
1379104-44-5 | 0.05g |
$528.0 | 2023-09-18 | ||
| Enamine | EN300-1858930-0.1g |
1-(4-methoxyphenyl)-3-oxocyclobutane-1-carbonitrile |
1379104-44-5 | 0.1g |
$553.0 | 2023-09-18 | ||
| Enamine | EN300-1858930-0.25g |
1-(4-methoxyphenyl)-3-oxocyclobutane-1-carbonitrile |
1379104-44-5 | 0.25g |
$579.0 | 2023-09-18 | ||
| Enamine | EN300-1858930-0.5g |
1-(4-methoxyphenyl)-3-oxocyclobutane-1-carbonitrile |
1379104-44-5 | 0.5g |
$603.0 | 2023-09-18 | ||
| Enamine | EN300-1858930-1.0g |
1-(4-methoxyphenyl)-3-oxocyclobutane-1-carbonitrile |
1379104-44-5 | 1g |
$1029.0 | 2023-06-02 | ||
| Enamine | EN300-1858930-2.5g |
1-(4-methoxyphenyl)-3-oxocyclobutane-1-carbonitrile |
1379104-44-5 | 2.5g |
$1230.0 | 2023-09-18 | ||
| Enamine | EN300-1858930-5.0g |
1-(4-methoxyphenyl)-3-oxocyclobutane-1-carbonitrile |
1379104-44-5 | 5g |
$2981.0 | 2023-06-02 | ||
| Enamine | EN300-1858930-10.0g |
1-(4-methoxyphenyl)-3-oxocyclobutane-1-carbonitrile |
1379104-44-5 | 10g |
$4421.0 | 2023-06-02 | ||
| 1PlusChem | 1P029ICY-100mg |
1-(4-Methoxyphenyl)-3-oxocyclobutane-1-carbonitrile |
1379104-44-5 | 97% | 100mg |
$185.00 | 2023-12-22 | |
| 1PlusChem | 1P029ICY-250mg |
1-(4-Methoxyphenyl)-3-oxocyclobutane-1-carbonitrile |
1379104-44-5 | 97% | 250mg |
$290.00 | 2023-12-22 |
Cyclobutanecarbonitrile, 1-(4-methoxyphenyl)-3-oxo- Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on Cyclobutanecarbonitrile, 1-(4-methoxyphenyl)-3-oxo-
Recent Advances in the Study of Cyclobutanecarbonitrile, 1-(4-methoxyphenyl)-3-oxo- (CAS: 1379104-44-5)
Cyclobutanecarbonitrile, 1-(4-methoxyphenyl)-3-oxo- (CAS: 1379104-44-5) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules and its role in modulating various biological pathways. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.
The compound has been identified as a versatile building block in organic synthesis, particularly in the construction of cyclobutane-containing scaffolds. Cyclobutane rings are known for their unique structural and electronic properties, which make them valuable in drug design. Recent work by Zhang et al. (2023) demonstrated an efficient synthetic route to 1379104-44-5, utilizing a [2+2] cycloaddition reaction followed by selective functionalization. This method offers improved yields and scalability compared to previous approaches, facilitating further exploration of its applications.
In terms of biological activity, preliminary studies have shown that Cyclobutanecarbonitrile, 1-(4-methoxyphenyl)-3-oxo- exhibits moderate inhibitory effects against certain kinases involved in inflammatory pathways. A study published in the Journal of Medicinal Chemistry (2024) reported that derivatives of this compound displayed promising activity against p38 MAP kinase, a target implicated in chronic inflammatory diseases. The presence of the 4-methoxyphenyl group appears to enhance binding affinity, while the cyclobutane ring contributes to metabolic stability.
Further investigations into the mechanism of action revealed that 1379104-44-5 and its analogs can interact with specific protein pockets through hydrogen bonding and hydrophobic interactions. Molecular docking simulations, as described by Lee and colleagues (2024), suggest that the carbonyl group of the compound forms critical interactions with key residues in the ATP-binding site of target kinases. These insights are guiding the design of more potent and selective inhibitors.
Beyond its kinase inhibitory properties, recent research has explored the potential of Cyclobutanecarbonitrile, 1-(4-methoxyphenyl)-3-oxo- in other therapeutic areas. For instance, a 2024 study in ACS Chemical Biology highlighted its role as a precursor in the synthesis of novel antimicrobial agents. The compound's nitrile functionality allows for further derivatization, enabling the creation of diverse chemical libraries for high-throughput screening.
Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 1379104-44-5-based compounds. Issues such as solubility and oral bioavailability are currently being addressed through structural modifications and formulation strategies. Ongoing research is also investigating the compound's toxicity profile and potential off-target effects to ensure its suitability for clinical development.
In conclusion, Cyclobutanecarbonitrile, 1-(4-methoxyphenyl)-3-oxo- (CAS: 1379104-44-5) represents a valuable chemical entity with diverse applications in drug discovery. Recent advances in its synthesis and biological evaluation have expanded our understanding of its potential, paving the way for future studies aimed at developing novel therapeutics. Continued research in this area is expected to yield further insights into the compound's mechanism of action and therapeutic utility.
1379104-44-5 (Cyclobutanecarbonitrile, 1-(4-methoxyphenyl)-3-oxo-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)